Cas no 61685-57-2 (Butanedioic acid, (5-methyl-1-methylene-4-hexenyl)-)

• Product Name: Butanedioic acid, (5-methyl-1-methylene-4-hexenyl)-
• CAS No: 61685-57-2
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 470069
• PubChem ID: 71393379
• Update Time: 2025-04-19

Butanedioic acid, (5-methyl-1-methylene-4-hexenyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (5-methyl-1-methylene-4-hexenyl)-
• 2-(6-methylhepta-1,5-dien-2-yl)butanedioic acid
• DTXSID30815144
• 61685-57-2

• Inchi： 1S/C12H18O4/c1-8(2)5-4-6-9(3)10(12(15)16)7-11(13)14/h5,10H,3-4,6-7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： RALFHOGSWQQLKY-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C(=C)CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 226.12054
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6